Cas no 65975-31-7 (5,6-Isobenzofurandicarbonitrile, 1,3-dihydro-1-oxo-)

• Product Name: 5,6-Isobenzofurandicarbonitrile, 1,3-dihydro-1-oxo-
• CAS No: 65975-31-7
• MF: C₁₀H₄N₂O₂
• MW: 184.150961875916
• CID: 397015
• PubChem ID: 13235066
• Update Time: 2025-04-19

5,6-Isobenzofurandicarbonitrile, 1,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 5,6-Isobenzofurandicarbonitrile, 1,3-dihydro-1-oxo-
• 3-oxo-1H-2-benzofuran-5,6-dicarbonitrile
• 1-Oxo-1,3-dihydro-2-benzofuran-5,6-dicarbonitrile
• 65975-31-7
• DTXSID80530759
• 1-oxo-1,3-dihydroisobenzofuran-5,6-dicarbonitrile

• Inchi： 1S/C10H4N2O2/c11-3-6-1-8-5-14-10(13)9(8)2-7(6)4-12/h1-2H,5H2
• InChI Key： BYBIBGHPQLJKHW-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C#N)C(C#N)=CC=2C1)=O

Computed Properties

• Exact Mass: 184.02732
• Monoisotopic Mass: 184.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88